Cas no 1346556-39-5 (3-Bromo-5-(methoxymethoxy)pyridine)

• Product Name: 3-Bromo-5-(methoxymethoxy)pyridine
• CAS No: 1346556-39-5
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 4764500
• Update Time: 2025-10-30

3-Bromo-5-(methoxymethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(methoxymethoxy)pyridine
• Pyridine, 3-bromo-5-(methoxymethoxy)-
• 3-Bromo-5-(methoxymethoxy)pyridine

• Inchi： 1S/C7H8BrNO2/c1-10-5-11-7-2-6(8)3-9-4-7/h2-4H,5H2,1H3
• InChI Key： FHCKGEVQIVVNSE-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)OCOC

Computed Properties

• Exact Mass: 216.974
• Monoisotopic Mass: 216.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 31.4

Additional information on 3-Bromo-5-(methoxymethoxy)pyridine

Recent Advances in the Application of 3-Bromo-5-(methoxymethoxy)pyridine (CAS: 1346556-39-5) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-5-(methoxymethoxy)pyridine (CAS: 1346556-39-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the construction of pyridine-based scaffolds that are prevalent in many therapeutic agents. Recent studies have highlighted its role in the development of kinase inhibitors, antiviral agents, and anti-inflammatory compounds, underscoring its importance in modern medicinal chemistry.

One of the key areas of research involving 3-Bromo-5-(methoxymethoxy)pyridine is its use in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases play a pivotal role in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer and autoimmune disorders. Researchers have successfully utilized this compound to introduce bromine and methoxymethoxy functional groups into pyridine rings, enabling the creation of highly selective kinase inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing inhibitors for the JAK-STAT signaling pathway, which is implicated in inflammatory diseases.

In addition to its role in kinase inhibitor development, 3-Bromo-5-(methoxymethoxy)pyridine has been employed in the synthesis of antiviral agents. The COVID-19 pandemic has accelerated research into novel antiviral compounds, and this compound has been explored as a building block for molecules targeting viral proteases and polymerases. A recent preprint on bioRxiv detailed its use in the synthesis of potential SARS-CoV-2 main protease inhibitors, showcasing its adaptability in addressing emerging viral threats. The study reported promising in vitro activity, with IC50 values in the low micromolar range, suggesting its potential for further optimization.

Another notable application of 3-Bromo-5-(methoxymethoxy)pyridine is in the field of anti-inflammatory drug discovery. The compound's ability to serve as a precursor for pyridine derivatives with modulatory effects on inflammatory cytokines has been investigated in several recent studies. For example, a 2022 publication in European Journal of Medicinal Chemistry described its use in creating novel NLRP3 inflammasome inhibitors, which are being explored for the treatment of inflammatory bowel disease and other chronic inflammatory conditions. The researchers highlighted the compound's favorable physicochemical properties, including good solubility and metabolic stability, which contribute to its drug-like characteristics.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation and functionalization of 3-Bromo-5-(methoxymethoxy)pyridine. A 2023 paper in Organic Letters presented an improved synthetic route that enhances yield and purity while reducing environmental impact through greener reaction conditions. These methodological improvements are crucial for scaling up production and ensuring the compound's availability for pharmaceutical research and development.

Looking ahead, the versatility of 3-Bromo-5-(methoxymethoxy)pyridine (CAS: 1346556-39-5) positions it as a valuable tool in chemical biology and drug discovery. Its applications span multiple therapeutic areas, and ongoing research continues to uncover new possibilities for this compound. As the field moves toward more targeted and personalized therapies, the demand for such versatile building blocks is expected to grow, making this compound an important focus for future research and development efforts in the pharmaceutical industry.